Cas no 12356-34-2 (Hydroxylapatite, barium(Ba5(OH)(PO4)3))

• Product Name: Hydroxylapatite, barium(Ba5(OH)(PO4)3)
• CAS No: 12356-34-2
• MF: Ba₅O₁₃P₃
• MW: 987.548462867737
• CID: 185018
• PubChem ID: 3081427
• Update Time: 2025-04-19

Hydroxylapatite, barium(Ba5(OH)(PO4)3) Chemical and Physical Properties

Names and Identifiers

• Hydroxylapatite, barium(Ba5(OH)(PO4)3)
• barium hydroxyapatite
• barium(2+),oxygen(2-),triphosphate
• Barium hydroxylapatite
• barium(+2) cation
• oxygen(-2) anion
• triphosphate
• Hydroxylapatite, barium (Ba5(OH)(PO4)3)
• barium(2+);oxygen(2-);triphosphate
• 12356-34-2

• Inchi： 1S/5Ba.3H3O4P.O/c;;;;;3*1-5(2,3)4;/h;;;;;3*(H3,1,2,3,4);/q5*+2;;;;-2/p-9
• InChI Key： AUBPJDFDQCZOLV-UHFFFAOYSA-E
• SMILES： [Ba+2].[Ba+2].[Ba+2].[Ba+2].[Ba+2].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].[O-2]

Computed Properties

• Exact Mass: 950.3851
• Monoisotopic Mass: 990.38141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260Ų

Experimental Properties

• PSA: 287.25